1-(4-Azetidin-3-yl-piperazin-1-yl)-2,2,2-trifluoro-ethanone

• Molecular Formula: C9H14F3N3O
• Molecular Weight: 237.22 g/mol
• IUPAC Name: 1-[4-(azetidin-3-yl)piperazin-1-yl]-2,2,2-trifluoroethanone
• InChI: InChI=1S/C9H14F3N3O/c10-9(11,12)8(16)15-3-1-14(2-4-15)7-5-13-6-7/h7,13H,1-6H2
• InChI Key: NIKZMPSTOUQDQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CNC2)C(=O)C(F)(F)F

Description

1-(4-Azetidin-3-yl-piperazin-1-yl)-2,2,2-trifluoro-ethanone is a useful research compound. Its molecular formula is C9H14F3N3O and its molecular weight is 237.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of compound 1f (2.11 g, 5.23 mmol) in CH2Cl2 (60 mL) was added 1-chloroethyl chloroformate (2.0 mL, 18.35 mmol) at 0° C. under N2. The mixture was stirred at 0° C. for 90 min and then MeOH (4 mL) was added. The mixture was refluxed for 1 h. Upon cooling, Et2O (50 mL) was added to the mixture. The resulting solid was collected by filtration and dried. The crude compound 1g was used in the next reaction without further purification. MS m/z (M+H+) 238.1.

Synthesis routes and methods II

Procedure details

To a solution of 1-[4-(1-benzhydryl-azetidin-3-yl)-piperazin-1-yl]-2,2,2-trifluoro-ethanone (2.11 g, 5.23 mmol) in CH2Cl2 (60 mL) was added 1-chloroethyl chloroformate (2.0 mL, 18.35 mmol) at 0° C. under N2. The resulting mixture was stirred at 0° C. for 90 min and then methanol (4 mL) was added. The resulting mixture was refluxed for 1 h. Upon cooling, diethyl ether (50 mL) was added to the mixture. The resulting solid was collected by filtration and dried to yield the title compound, which was used in the next reaction without further purification. MS m/z (M+H+) 238.1.